molecular formula C16H28Cl2N2O3 B13738460 3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride CAS No. 100811-87-8

3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride

Cat. No.: B13738460
CAS No.: 100811-87-8
M. Wt: 367.3 g/mol
InChI Key: ISBJHVKLCZWDPA-UHFFFAOYSA-N
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Description

3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride is a chemical compound with a complex structure, often used in experimental and research settings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride typically involves multiple steps, including the reaction of ethoxybenzoyl chloride with a suitable amine to form an intermediate, followed by further reactions to introduce the azaniumyl and diethylazanium groups. The reaction conditions often require controlled temperatures and the use of specific solvents to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and purity. The process may include purification steps such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

    Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

    Substitution: It can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Potassium permanganate, hydrogen peroxide.

    Reducing agents: Lithium aluminum hydride, sodium borohydride.

    Nucleophiles: Halides, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride has several applications in scientific research, including:

    Chemistry: Used as a reagent in organic synthesis and catalysis.

    Biology: Studied for its potential effects on cellular processes and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and interactions with biological targets.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular processes and biochemical pathways, resulting in various effects depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

  • 3-(4-Azaniumyl-2-propoxybenzoyl)oxypropyl-diethylazanium dichloride
  • 3-(4-Azaniumyl-2-methoxybenzoyl)oxypropyl-diethylazanium dichloride

Uniqueness

Compared to similar compounds, 3-(4-Azaniumyl-2-ethoxybenzoyl)oxypropyl-diethylazanium dichloride is unique due to its specific ethoxybenzoyl group, which may confer distinct chemical and biological properties. This uniqueness can make it particularly valuable in certain research applications where specific interactions or effects are desired.

Properties

CAS No.

100811-87-8

Molecular Formula

C16H28Cl2N2O3

Molecular Weight

367.3 g/mol

IUPAC Name

3-(diethylamino)propyl 4-amino-2-ethoxybenzoate;dihydrochloride

InChI

InChI=1S/C16H26N2O3.2ClH/c1-4-18(5-2)10-7-11-21-16(19)14-9-8-13(17)12-15(14)20-6-3;;/h8-9,12H,4-7,10-11,17H2,1-3H3;2*1H

InChI Key

ISBJHVKLCZWDPA-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCCOC(=O)C1=C(C=C(C=C1)N)OCC.Cl.Cl

Origin of Product

United States

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